Cas no 1862870-36-7 ([1,1'-Bicyclobutyl]-1-ol, 1'-(aminomethyl)-2,2-dimethyl-)

• Product Name: [1,1'-Bicyclobutyl]-1-ol, 1'-(aminomethyl)-2,2-dimethyl-
• CAS No: 1862870-36-7
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5275200
• Update Time: 2025-07-09

[1,1'-Bicyclobutyl]-1-ol, 1'-(aminomethyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclobutyl]-1-ol, 1'-(aminomethyl)-2,2-dimethyl-

• Inchi： 1S/C11H21NO/c1-9(2)6-7-11(9,13)10(8-12)4-3-5-10/h13H,3-8,12H2,1-2H3
• InChI Key： BIRMHZIYDBSYON-UHFFFAOYSA-N
• SMILES： C1(O)(C2(CN)CCC2)CCC1(C)C

Additional information on [1,1'-Bicyclobutyl]-1-ol, 1'-(aminomethyl)-2,2-dimethyl-

[1,1'-Bicyclobutyl]-1-ol, 1'-(aminomethyl)-2,2-dimethyl

The compound with CAS No. 1862870-36-7, commonly referred to as [1,1'-Bicyclobutyl]-1-ol, 1'-(aminomethyl)-2,2-dimethyl, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of bicyclic alcohols and has garnered significant attention in the fields of organic synthesis and materials science due to its potential applications in drug development and advanced materials. The molecule's structure features a bicyclobutane ring system with hydroxyl and aminomethyl substituents, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of [1,1'-Bicyclobutyl]-1-ol, 1'-(aminomethyl)-2,2-dimethyl in the synthesis of bioactive compounds. Researchers have demonstrated that its unique bicyclic framework can serve as a scaffold for constructing complex molecular architectures with potential pharmacological activities. For instance, the compound has been utilized in the development of novel antibiotics and anticancer agents, where its rigid structure provides stability and enhances bioavailability.

One of the key advantages of this compound lies in its ability to undergo various functional group transformations. The hydroxyl group at the 1-position can be readily converted into other functionalities such as ethers or esters, enabling the creation of derivatives with tailored properties. Similarly, the aminomethyl group at the 1'-position offers opportunities for further modification through alkylation or acylation reactions. These versatile transformation capabilities make [1,1'-Bicyclobutyl]-1-ol, 1'-(aminomethyl)-2,2-dimethyl an invaluable tool in modern organic synthesis.

The synthesis of [1,1'-Bicyclobutyl]-1-ol, 1'-(aminomethyl)-2,2-dimethyl involves a multi-step process that combines principles from both traditional and modern organic chemistry. The core bicyclobutane ring system is typically formed through ring-closing metathesis or other cycloaddition reactions. Subsequent functionalization steps are then employed to introduce the hydroxyl and aminomethyl groups. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In terms of applications, [1,1'-Bicyclobutyl]-1-ol, 1'-(aminomethyl)-2,2-dimethyl has shown promise in the field of polymer science. Its rigid bicyclic structure can be incorporated into polymeric materials to enhance mechanical strength and thermal stability. Additionally, its ability to form hydrogen bonds due to the hydroxyl group makes it a candidate for developing self-healing polymers—a cutting-edge area of research aimed at creating materials that can autonomously repair damage.

Another emerging application of this compound is in nanotechnology. The unique electronic properties imparted by its structure make it a potential candidate for use in organic electronics. Researchers are exploring its integration into organic semiconductors and conductive polymers for applications ranging from flexible displays to energy storage devices.

From an environmental perspective, [1,1'-Bicyclobutyl]-1-ol, 1'-(aminomethyl)-2,2-dimethyl exhibits favorable biodegradation characteristics under certain conditions. Studies have shown that its breakdown products are non-toxic to aquatic organisms when properly managed. This makes it an attractive option for industries seeking sustainable chemical solutions.

In conclusion, [[[[[[[[[[[[[[[[[CAS No. 1862870-36-7]]]]]]]]]]]]]]]]]] is a versatile and multifunctional compound with a wide range of applications across various scientific disciplines. Its unique structural features and reactivity make it an essential component in modern chemical research and development.